Cas no 1001468-07-0 (3-Oxo-3-{4-[3-(Thiophen-2-Yl)-1,2,4-Oxadiazol-5-Yl]piperidin-1-Yl}propanenitrile)

3-Oxo-3-{4-[3-(Thiophen-2-Yl)-1,2,4-Oxadiazol-5-Yl]piperidin-1-Yl}propanenitrile structure
1001468-07-0 structure
Product Name:3-Oxo-3-{4-[3-(Thiophen-2-Yl)-1,2,4-Oxadiazol-5-Yl]piperidin-1-Yl}propanenitrile
CAS No:1001468-07-0
MF:C14H14N4O2S
MW:302.351561069489
CID:2852997
Update Time:2023-08-10

3-Oxo-3-{4-[3-(Thiophen-2-Yl)-1,2,4-Oxadiazol-5-Yl]piperidin-1-Yl}propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 986O4ZLL9T
    • BDM31343
    • 3-Oxo-3-{4-[3-(Thiophen-2-Yl)-1,2,4-Oxadiazol-5-Yl]piperidin-1-Yl}propanenitrile
    • 3-oxo-3-[4-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]propanenitrile
    • 1-Piperidinepropanenitrile, beta-oxo-4-(3-(2-thienyl)-1,2,4-oxadiazol-5-yl)-
    • 3-Oxo-3-(4-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)propionitrile
    • Q27272089
    • FO5
    • Inchi: 1S/C14H14N4O2S/c15-6-3-12(19)18-7-4-10(5-8-18)14-16-13(17-20-14)11-2-1-9-21-11/h1-2,9-10H,3-5,7-8H2
    • InChI Key: SSTGJZVDCOEUFG-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1=NOC(C2CCN(C(CC#N)=O)CC2)=N1

Computed Properties

  • Exact Mass: 302.083747g/mol
  • Monoisotopic Mass: 302.083747g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 302.35g/mol
  • XLogP3: 1.5
  • Topological Polar Surface Area: 111
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